Cas no 1087354-01-5 (1-(Pyridin-4-yl)prop-2-yn-1-ol)

• Product Name: 1-(Pyridin-4-yl)prop-2-yn-1-ol
• CAS No: 1087354-01-5
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 1039539
• Update Time: 2025-08-05

1-(Pyridin-4-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)prop-2-yn-1-ol
• 1-pyridin-4-ylprop-2-yn-1-ol
• AK104752
• ANW-71029
• CTK8C4082
• KB-215941
• MolPort-021-708-301

• Inchi： 1S/C8H7NO/c1-2-8(10)7-3-5-9-6-4-7/h1,3-6,8,10H
• InChI Key： BSAWEICDIZANOK-UHFFFAOYSA-N
• SMILES： OC(C#C)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Additional information on 1-(Pyridin-4-yl)prop-2-yn-1-ol

Introduction to 1-(Pyridin-4-yl)prop-2-yn-1-ol (CAS No. 1087354-01)

1-(Pyridin-4-yl)propargyl alcohol, also known as 1-(pyridinyl)propargyl alcohol, is a chemical compound with the CAS registry number 1087354.01.5. This compound belongs to the class of pyridine derivatives and has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis.

The molecular structure of 1-(pyridinyl)propargyl alcohol consists of a pyridine ring substituted at the 4-position with a propargyl alcohol group (-CH₂C≡CH). This substitution pattern imparts the compound with interesting electronic and steric properties, making it a valuable building block in organic chemistry. The presence of the pyridine ring introduces aromaticity and potential for conjugation, while the propargyl group provides reactivity and functional versatility.

Recent studies have highlighted the role of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. For instance, researchers have explored the use of pyridinyl propargyl alcohols as scaffolds for designing small-molecule inhibitors targeting various disease-related proteins. The ability of these compounds to form hydrogen bonds and engage in π-interactions makes them promising candidates for modulating protein-ligand interactions.

In addition to its biological applications, 1-(pyridinyl)propargyl alcohol has also found utility in materials science. Its ability to undergo click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), has made it a valuable precursor for synthesizing complex polymeric materials and functional surfaces. The incorporation of this compound into polymer networks has been shown to enhance mechanical properties and introduce stimuli-responsive behavior.

The synthesis of CAS No. 1087354.01.5 typically involves multi-step organic reactions, including nucleophilic substitution, alkylation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective routes to this compound, reducing production costs and improving yields.

From an environmental perspective, understanding the fate and transport of pyridine derivatives like 1-(pyridinyl)propargyl alcohol is crucial for assessing their potential impact on ecosystems. Studies have shown that these compounds can undergo biodegradation under certain conditions, although their persistence in aquatic environments remains a topic of ongoing research.

In conclusion, 1-(pyridinyl)propargyl alcohol (CAS No. 1087354.01) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advances in synthetic methodologies and biological applications, position it as an important molecule for future research and development.